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Compound of Interest

Compound Name: 3-Chloroisoquinolin-1-amine

CAS No.: 7574-67-6

Cat. No.: B2862188

Get Quote

Executive Summary
3-Chloroisoquinolin-1-amine (CAS: 77168-59-3) is a high-value heterocyclic building block

used primarily in the synthesis of kinase inhibitors and tricyclic antibacterial agents. Its

structural duality—possessing both a nucleophilic exocyclic amine at position 1 and an

electrophilic chlorine at position 3—makes it a versatile scaffold for divergent synthesis.

However, this duality presents specific safety challenges. As an amino-isoquinoline, it carries

risks of severe eye damage and skin sensitization, while the halogenated core implies potential

acute toxicity and environmental persistence. This guide synthesizes standard safety data with

practical handling protocols to ensure researcher safety and compound integrity.

Physicochemical Profile & Identification
Before handling, verification of the chemical identity is critical to avoid cross-contamination with

isomeric byproducts (e.g., 1-chloroisoquinolin-3-amine).
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Parameter Specification Notes

Chemical Name 3-Chloroisoquinolin-1-amine
Also known as 3-chloro-1-

aminoisoquinoline.

CAS Number 77168-59-3
Verify against CoA; isomers

exist.

Molecular Formula C₉H₇ClN₂

Molecular Weight 178.62 g/mol

Physical State Off-white to pale yellow solid
Color deepens upon

oxidation/light exposure.

Solubility DMSO, Methanol, DCM
Low solubility in water; soluble

in dilute acid.

pKa (Calc.) ~5.5 - 6.0 (Amine)

Less basic than aliphatic

amines due to ring

delocalization.

Hazard Identification & Toxicology (The "Why")
The safety profile of 3-Chloroisoquinolin-1-amine is derived from its functional groups. The 1-

amino group confers basicity and irritation potential, while the halogenated core suggests

potential for alkylation and systemic toxicity.

GHS Classification & Mechanistic Risks
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Hazard Class GHS Code Signal
Description &
Mechanism

Acute Toxicity (Oral) H302 Warning

Harmful if swallowed.

Nitrogenous

heterocycles can

interfere with

neurotransmission or

metabolic pathways.

Skin Irritation H315 Warning

Causes skin irritation.

The free amine reacts

with skin oils and

proteins, causing

dermatitis.

Eye Damage H318 Danger

Causes serious eye

damage. Basic

amines can saponify

fatty tissues in the

cornea, leading to

permanent opacity if

not treated

immediately.

STOT - SE H335 Warning

May cause respiratory

irritation. Dust

inhalation irritates

mucous membranes.

Specific Chemical Hazards
Sensitization Potential: Chlorinated heteroaromatics are often structural alerts for skin

sensitization. Repeated exposure may induce an allergic response.

Thermal Decomposition: upon combustion, emits toxic fumes of Hydrogen Chloride (HCl)

and Nitrogen Oxides (NOx).
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Engineering Controls & Handling Protocols (The
"How")
This section details the operational workflow. The primary goal is to prevent dust generation

and protect the compound from oxidative degradation.

Storage and Stability
Atmosphere: Store under Inert Gas (Argon or Nitrogen). The exocyclic amine is susceptible

to N-oxidation or formation of carbamates with atmospheric CO₂ over long periods.

Temperature: Refrigerate (2–8°C).

Light: Amber vials are mandatory. Halogenated isoquinolines can undergo photo-

dehalogenation or radical degradation under UV light.

Handling Workflow (DOT Visualization)
The following diagram outlines the mandatory safety decision tree for handling this compound.
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CRITICAL ALERT

START: Task Assessment

1. Don PPE:
Nitrile Gloves (Double),

Safety Goggles, Lab Coat

2. Weighing:
Inside Fume Hood ONLY

(Use Anti-Static Gun)

3. Solubilization:
Dissolve in DMSO/DCM

immediately to suppress dust

 minimize dust

4. Reaction Setup:
Inert Atmosphere (N2/Ar)

5. Disposal:
Halogenated Organic Waste

Do NOT weigh on open bench.
Dust is a severe eye irritant.

Click to download full resolution via product page

Figure 1: Operational safety workflow for handling solid 3-Chloroisoquinolin-1-amine.

Experimental Best Practices
Weighing: Use an anti-static gun if the powder is fluffy/electrostatic. Static discharge can

scatter the potent irritant powder outside the balance draft shield.
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Acidification: When acidifying reaction mixtures containing this amine, expect a significant

exotherm. Add acid dropwise at 0°C.

Quenching: Do not mix with strong oxidizers (e.g., KMnO₄, concentrated H₂O₂), as this may

generate unstable N-oxides or chloramines.

Synthetic Utility & Reactivity Context[1]
Understanding why this molecule is used helps researchers anticipate reaction hazards. 3-
Chloroisoquinolin-1-amine is a bifunctional scaffold.

Reactivity Map
Site A (N1-Amine): Acts as a nucleophile. Used for amide coupling, urea formation, or

Sandmeyer-type reactions (diazotization) to install other halides.

Site B (C3-Chloride): Acts as an electrophile. Used in Palladium-catalyzed cross-couplings

(Suzuki-Miyaura, Buchwald-Hartwig) to attach aryl or heteroaryl groups.

3-Chloroisoquinolin-1-amine
(Scaffold)

N1-Amino Group
(Nucleophile)

C3-Chloro Group
(Electrophile)

Amide Coupling
(Acylation)

Sandmeyer Rxn
(Diazotization -> Halogen)

Suzuki Coupling
(Biaryl formation)

Buchwald-Hartwig
(C-N Bond formation)

Click to download full resolution via product page
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Figure 2: Divergent synthetic pathways utilizing the bifunctional nature of the scaffold.

Specific Reaction Hazards[2]
Buchwald-Hartwig Couplings: When coupling the C3-chloride, the N1-amine can compete as

a nucleophile, leading to polymerization or self-coupling. Strategy: Protect the N1-amine

(e.g., Boc-protection) before attempting Pd-catalyzed coupling at the C3 position.

Diazotization: If converting the amine to a diazonium salt (Sandmeyer), ensure temperature

is maintained <5°C. Diazo-isoquinolines can be thermally unstable and shock-sensitive.

Emergency Protocols
In the event of exposure, immediate action is required to prevent permanent damage,

particularly to the eyes.

Exposure Route Immediate Action Medical Follow-up

Eye Contact

Rinse immediately with water

for 15+ minutes.[1][2][3][4] Lift

eyelids.[2] Remove contacts if

easy.

Urgent: Consult an

ophthalmologist. Alkaline burns

can cause delayed damage.

Skin Contact

Brush off dry particles first,

then wash with soap and

water. Do not use ethanol

(increases absorption).

Monitor for dermatitis or

sensitization.

Inhalation

Move to fresh air.[1][3][4][5] If

breathing is difficult, administer

oxygen.[1]

Monitor for pulmonary edema

(delayed symptom).

Spill Cleanup

Dampen with inert solvent (to

prevent dust) or use a HEPA-

filter vacuum. Neutralize

surface with dilute acetic acid.

Dispose of as hazardous

halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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